N~1~-(4-chloro-2-methylphenyl)-N~2~-(2-fluorophenyl)glycinamide

• IUPAC Name: N-(4-chloro-2-methylphenyl)-2-(2-fluoroanilino)acetamide
• InChI: InChI=1S/C15H14ClFN2O/c1-10-8-11(16)6-7-13(10)19-15(20)9-18-14-5-3-2-4-12(14)17/h2-8,18H,9H2,1H3,(H,19,20)
• InChI Key: YGHSIZDTVRQVEF-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)Cl)NC(=O)CNC2=CC=CC=C2F
• Molecular Formula: C15H14ClFN2O
• Molecular Weight: 292.73 g/mol

Description

Synthesis Analysis

The synthesis of related glycinamide compounds involves specific conditions and catalysts to achieve desired outcomes. For instance, glycinamide hydrochloride has been used as a transient directing group for C(sp3)−H arylation, illustrating a method that could be analogous to synthesizing complex glycinamides like our compound of interest (Wen & Li, 2020).

Molecular Structure Analysis

The molecular structure of glycinamide derivatives is crucial for understanding their chemical behavior. X-ray crystallography and NMR spectroscopy are common techniques used for structural characterization, providing detailed insights into the arrangement of atoms within a molecule and its electronic environment (Satheeshkumar et al., 2017).

Chemical Reactions and Properties

Glycinamide compounds participate in a variety of chemical reactions, reflecting their reactivity and potential utility in synthetic chemistry. For example, the formation of spiro-Meisenheimer adducts from glycinamide derivatives underlines the reactivity of these compounds under certain conditions (Macháček et al., 1986).

Physical Properties Analysis

The physical properties of glycinamide derivatives, such as solubility, melting points, and crystalline structure, are essential for their application in various fields. These properties are determined through experimental studies, providing a foundation for their practical use and handling (Kariuki et al., 2021).

Chemical Properties Analysis

The chemical properties, including acidity, basicity, and reactivity towards other chemical entities, define the versatility of glycinamide compounds in chemical synthesis and applications. Detailed investigations into these properties can guide their use in creating novel substances and materials (Jethmalani et al., 1996).